N-ethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide

• IUPAC Name: N-ethyl-N-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C15H15N3O3S2/c1-2-18(23(19,20)12-7-4-3-5-8-12)11-14-16-15(17-21-14)13-9-6-10-22-13/h3-10H,2,11H2,1H3
• InChI Key: VKVXJGGTKGOYNS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CS2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C15H15N3O3S2
• Molecular Weight: 349.4 g/mol

Description

N-ethyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide, commonly known as EHT 1864, is a small molecule inhibitor of the Rho family of GTPases. It has been extensively studied for its potential therapeutic applications in cancer, cardiovascular diseases, and neurological disorders. In

Mechanism of Action

EHT 1864 is a small molecule inhibitor of the Rho family of GTPases, which are key regulators of cell migration, proliferation, and survival. By inhibiting the activity of these GTPases, EHT 1864 can block the signaling pathways that promote cancer cell migration and invasion, improve endothelial function and reduce inflammation in cardiovascular diseases, and improve cognitive function and reduce neuroinflammation in neurological disorders.
Biochemical and Physiological Effects
EHT 1864 has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In cancer, EHT 1864 has been shown to inhibit the activity of the Rho family of GTPases, reduce cancer cell migration and invasion, and induce apoptosis. In cardiovascular diseases, EHT 1864 has been shown to improve endothelial function, reduce inflammation, and improve vascular remodeling. In neurological disorders, EHT 1864 has been shown to improve cognitive function, reduce neuroinflammation, and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

EHT 1864 has a number of advantages and limitations for lab experiments. One of the main advantages is its high potency and specificity for the Rho family of GTPases, which allows for precise modulation of these signaling pathways. Another advantage is its ability to penetrate the blood-brain barrier, which makes it a promising candidate for the treatment of neurological disorders. However, one of the limitations is its low solubility in water, which can make it difficult to administer in vivo. Another limitation is its potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for the study of EHT 1864. One direction is the further characterization of its mechanism of action and its effects on downstream signaling pathways. Another direction is the development of more potent and selective inhibitors of the Rho family of GTPases. Additionally, the potential therapeutic applications of EHT 1864 in other diseases, such as inflammatory disorders and infectious diseases, should be explored. Finally, the development of more efficient synthesis methods for EHT 1864 could improve its availability and reduce its cost.

Scientific Research Applications

EHT 1864 has been extensively studied for its potential therapeutic applications in cancer, cardiovascular diseases, and neurological disorders. In cancer, EHT 1864 has been shown to inhibit the migration and invasion of cancer cells by targeting the Rho family of GTPases. In cardiovascular diseases, EHT 1864 has been shown to improve endothelial function and reduce inflammation. In neurological disorders, EHT 1864 has been shown to improve cognitive function and reduce neuroinflammation.